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Introduction

Lincomycin hydrochloride, a lincosamide antibiotic derived from the bacterium Streptomyces
lincolnensis, is a critical therapeutic agent against a range of Gram-positive and anaerobic
bacteria. A thorough understanding of its physicochemical properties is paramount for the
successful formulation, development, and manufacturing of stable, safe, and efficacious drug
products. This technical guide provides a comprehensive overview of the core physicochemical
characteristics of lincomycin hydrochloride, detailed experimental protocols for their
determination, and a summary of its mechanism of action.

Chemical and Physical Properties

Lincomycin hydrochloride is a white or almost white crystalline powder.[1] It exists in various
forms, including the anhydrous, monohydrate, and hemihydrate forms, each with distinct
properties. The monohydrate is a common commercially available form.[1]

Chemical Structure and Molecular Formula

The chemical structure of lincomycin consists of a propylhygric acid moiety linked to an a-
methylthiolincosamine sugar. The hydrochloride salt is formed at the basic N-methylproline.
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Structure of Lincomycin
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Caption: Chemical structure of lincomycin.

The molecular formula and molecular weight vary depending on the hydration state of the

molecule.
Form Molecular Formula Molecular Weight ( g/mol )
Anhydrous C18H35CIN206S 443.00[2]
Monohydrate C18H37CIN207S 461.01[3][4]

Physicochemical Data

A summary of the key physicochemical properties of lincomycin hydrochloride is presented
below. These parameters are crucial for its handling, formulation, and pharmacokinetic

profiling.
Property Value
Melting Point 151-157 °C (monohydrate)
pKa 7.6[5]
Solubility
Water Freely soluble (= 50 mg/mL)[1][6]
Ethanol (96%) Slightly soluble[7][8]
DMSO 89 mg/mL[9]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1675468?utm_src=pdf-body
https://www.benchchem.com/product/b1675468?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675468?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/64710
https://www.medchemexpress.com/Lincomycin-hydrochloride-hydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lincomycin-hydrochloride-monohydrate
https://www.benchchem.com/product/b1675468?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lincomycin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8141837.htm
https://www.himedialabs.com/media/TD/TC203.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5141836_EN.htm
https://www.drugfuture.com/Pharmacopoeia/EP7/DATA/0583E.PDF
https://www.selleckchem.com/products/Lincomycin-hydrochloride(Lincocin).html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following sections detail the methodologies for determining the key physicochemical
properties of lincomycin hydrochloride.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the crystalline solid transitions to a
liquid.

Methodology:

A small, finely powdered sample of lincomycin hydrochloride is packed into a capillary tube.

The tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded to define the melting range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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